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Compound of Interest

Compound Name: 17-Carboxy Budesonide

Cat. No.: B130375

Essential guidance for the safe and compliant disposal of 17-Carboxy Budesonide, ensuring
the protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, the integrity of scientific
discovery extends to the responsible management of chemical byproducts. The proper disposal
of pharmaceutical compounds and their metabolites is a critical component of laboratory safety
and environmental stewardship. This guide provides essential, step-by-step procedures for the
safe disposal of 17-Carboxy Budesonide, a metabolite of the corticosteroid Budesonide.

While specific disposal guidelines for 17-Carboxy Budesonide are not readily available, a
conservative approach based on the known properties of the parent compound, Budesonide,
and general pharmaceutical waste regulations is paramount. Budesonide is known to be
harmful if swallowed, may cause allergic skin reactions, is suspected of damaging fertility, can
cause organ damage through prolonged exposure, and is harmful to aquatic life with long-
lasting effects. Therefore, its metabolite, 17-Carboxy Budesonide, should be handled as a
potentially hazardous substance.

Immediate Safety and Logistical Planning

Before handling 17-Carboxy Budesonide, it is crucial to have a comprehensive disposal plan
in place. This plan should be aligned with your institution's environmental health and safety
(EHS) protocols and comply with local, state, and federal regulations.

Key Safety Precautions:
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood.

e Avoid Contamination: Prevent the substance from entering drains or waterways.

o Emergency Procedures: Ensure that an emergency plan is in place for accidental spills or
exposure.

Waste Categorization and Disposal Options

Pharmaceutical waste is generally categorized as either hazardous or non-hazardous.[1][2][3]
Given the toxicological profile of the parent compound, Budesonide, it is prudent to manage 17-
Carboxy Budesonide as a hazardous chemical waste unless determined otherwise by a
formal hazardous waste determination.
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Suitability for 17-

. ] L Regulatory
Disposal Option Description Carboxy
. Framework
Budesonide
Highly Resource

Licensed Hazardous

Waste Vendor

A specialized
company that collects,
treats, and disposes
of hazardous chemical
waste, typically

through incineration.

Recommended. This
is the safest and most
compliant method for
disposing of chemical
waste with potential

hazards.

Conservation and
Recovery Act (RCRA),
Environmental
Protection Agency
(EPA), and state/local

regulations.[1]

Sewer Disposal

Disposing of the
substance down the

drain.

Not Recommended.
The potential for
aquatic toxicity and
the general prohibition
against sewering
chemical waste make
this an unsafe and

non-compliant option.

Clean Water Act, EPA

regulations.

Regular Trash

Disposing of the
substance in the
regular solid waste
stream.

Not Recommended.
The compound's
potential hazards
preclude this as a safe
or compliant disposal

method.

RCRA, state/local

regulations.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 17-Carboxy

Budesonide.

1. Waste ldentification and Segregation:

o Clearly label a dedicated waste container for "17-Carboxy Budesonide and related
contaminated materials."
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» Do not mix this waste with other chemical waste streams unless approved by your
institution's EHS department.

2. Packaging the Waste:

e Place solid 17-Carboxy Budesonide and any materials used for its handling (e.g.,
contaminated gloves, weigh boats, pipette tips) into a chemically resistant, sealable
container.

e For solutions containing 17-Carboxy Budesonide, use a compatible, leak-proof liquid waste
container.

o Ensure the container is properly sealed to prevent leaks or spills.

3. Labeling the Waste Container:

» Affix a hazardous waste label to the container.

e The label must include:

e The words "Hazardous Waste."

o The full chemical name: "17-Carboxy Budesonide."
e The accumulation start date.

e The hazard characteristics (e.g., "Toxic").

e Your name, department, and contact information.

4. Storage of Waste:

o Store the sealed and labeled waste container in a designated satellite accumulation area.
e This area should be secure, well-ventilated, and away from general laboratory traffic.

5. Arranging for Disposal:

» Contact your institution's EHS department to schedule a pickup of the hazardous waste.
o Follow all institutional procedures for waste manifest and handover.

Experimental Workflow for Disposal

The logical flow for making decisions regarding the disposal of 17-Carboxy Budesonide is
illustrated in the diagram below. This workflow emphasizes a safety-first approach, starting with
an assessment of the compound's hazards and leading to the selection of the most appropriate
disposal method.
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Click to download full resolution via product page

Disposal Decision Workflow for 17-Carboxy Budesonide
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By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of 17-Carboxy Budesonide, thereby upholding the highest standards of
laboratory practice and contributing to a safer research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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